Cas no 2287288-25-7 (6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287288-25-7
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5902699
• PubChem ID: 165743265
• Update Time: 2025-05-21

6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole
• EN300-6749576
• 2287288-25-7

• Inchi： 1S/C11H12BrN3/c12-9-3-4-10-11(7-9)15(14-13-10)6-5-8-1-2-8/h3-4,7-8H,1-2,5-6H2
• InChI Key： GVOUMCFIORLLLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CCC1CC1)N=N2

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole

6-Bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287288-25-7): A Versatile Heterocyclic Compound in Modern Organic Synthesis

The compound 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole (CAS 2287288-25-7) is a benzotriazole-derived heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique cyclopropyl substitution and bromine functionalization, this scaffold serves as a critical intermediate for designing bioactive molecules, agrochemicals, and organic electronic materials. Its structural features align with current trends in fragment-based drug discovery and catalysis, addressing growing demands for sustainable chemistry solutions.

Researchers increasingly focus on 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole due to its dual reactivity: the bromine atom enables cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), while the benzotriazole core participates in hydrogen bonding and π-stacking interactions. These properties make it valuable for constructing kinase inhibitors or fluorescence probes, topics frequently searched in PubMed and SciFinder databases. Recent patents highlight its utility in OLED emitters, correlating with the booming flexible display industry.

Synthetic routes to CAS 2287288-25-7 often involve cyclization of ortho-brominated anilines followed by N-alkylation with 2-cyclopropylethyl groups. This process exemplifies atom economy principles, a hot topic in green chemistry forums. The cyclopropyl moiety enhances metabolic stability—a key consideration in medicinal chemistry workflows, as evidenced by its prevalence in FDA-approved drugs like ticagrelor. Computational studies (DFT calculations) predict favorable lipophilicity (LogP ~3.2), making it suitable for CNS drug development.

In material science, the benzotriazole unit in 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole contributes to electron transport properties. Its incorporation into polymeric semiconductors improves charge mobility, addressing search trends around organic photovoltaics. The bromine site allows polymerization via Yamamoto coupling, a technique trending in ACS Applied Materials publications. Notably, its thermal stability (>250°C) meets industry standards for high-performance plastics.

Analytical characterization of CAS 2287288-25-7 typically employs LC-MS (m/z 280.03 [M+H]+) and NMR (δ 0.2–0.5 ppm for cyclopropyl protons). These protocols align with ICH guidelines, frequently queried by QC laboratories. The compound’s crystallinity enables X-ray diffraction studies, revealing planar benzotriazole geometry—a feature exploited in cocrystal engineering for API formulation.

With the rise of AI-assisted molecular design, 6-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole appears in deep learning datasets for virtual screening. Its RO5 compliance (MW: 279.1) and 3D structural diversity answer frequent queries about lead optimization. Suppliers list it under building blocks for DNA-encoded libraries, reflecting its role in hit identification campaigns.

Environmental studies confirm moderate biodegradability for this compound, addressing EPA’s PFAS alternatives initiative. Its low ecotoxicity (Daphnia magna EC50 >100 mg/L) positions it favorably against halogenated pollutants, a concern in green chemistry circles. Regulatory filings indicate REACH compliance, easing adoption by EU-based manufacturers.